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Compound of Interest

(2,4,6-Triisopropylphenyl)boronic
Compound Name: d
aci

Cat. No.: B142132

Essential Safety and Handling Guide for (2,4,6-
Triisopropylphenyl)boronic acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (2,4,6-Triisopropylphenyl)boronic acid. Adherence
to these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical and Physical Properties

(2,4,6-Triisopropylphenyl)boronic acid is a solid compound with the following properties:
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Property Value Citations
Molecular Formula C15H25BO2

Molecular Weight 248.17 g/mol [1]
Appearance Off-white, odorless solid [2]

167-172 °C (decomposes at

Melting Point 3

J 165 °C) 3l
Storage Temperature 2-8°C [1]
CAS Number 154549-38-9 [1]

Note: This compound is air-sensitive and should be stored under an inert gas. It may contain
varying amounts of its anhydride.[3]

Hazard Identification and Personal Protective Equipment
(PPE)

Recent studies have indicated that boronic acids may possess mutagenic activity, underscoring
the need for careful handling.[4] The primary hazards associated with (2,4,6-
Triisopropylphenyl)boronic acid are skin irritation, serious eye irritation, and potential
respiratory irritation.[2]

The following table outlines the recommended personal protective equipment (PPE) for
handling this chemical.
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PPE Category

Recommended
Equipment

Specifications and o
. Citations
Best Practices

Eye and Face

Protection

Chemical safety
goggles or a face
shield

Must meet ANSI
Z.87.1 standards. A
face shield worn over
safety glasses is 516171
required when there is

a risk of splashing or

explosion.

Hand Protection

Chemical-resistant

gloves

Double gloving with

an inner nitrile glove

and an outer, heavier-

duty glove (e.g.,

neoprene or butyl

rubber) is I
recommended.

Inspect gloves for any

signs of degradation

before use.

Body Protection

Flame-resistant lab

coat

A lab coat made of
materials like Nomex®
is preferable. Ensure [718]

the lab coat is fully

buttoned.

Respiratory Protection

NIOSH/MSHA

approved respirator

Use in a well-
ventilated area,
preferably within a
certified chemical
[51[7]
fume hood. If dust
formation is likely, a
respirator is

necessary.

Foot Protection

Closed-toe, chemical-

resistant shoes

Shoes should fully o]
cover the feet.
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Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe handling of (2,4,6-Triisopropylphenyl)boronic acid in a

laboratory setting.

Preparation

Fume Hood: All handling of (2,4,6-Triisopropylphenyl)boronic acid must be conducted
within a certified chemical fume hood with proper airflow.[10]

PPE: Don all required personal protective equipment as outlined in the table above.

Inert Atmosphere: As the compound is air-sensitive, prepare an inert atmosphere (e.g.,
nitrogen or argon) for handling. This may involve the use of a glovebox or Schlenk line
techniques.

Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

Weighing and Transfer

Inert Conditions: If possible, perform weighing and transfer operations inside a glovebox.

Schlenk Techniques: If a glovebox is not available, use Schlenk line techniques to maintain
an inert atmosphere. This involves using specialized glassware and techniques to exclude
air and moisture.

Avoid Dust: Handle the solid carefully to minimize dust formation.[5]

Static Discharge: Take precautionary measures against static discharge, which can ignite
flammable dusts. Use grounding and bonding for containers and receiving equipment.[2]

Reaction Setup

¢ Inert Atmosphere: The reaction vessel must be under a positive pressure of an inert gas.[8]

o Sealed System: Use glassware with air-tight seals, such as flasks with septa, to prevent

exposure to air.[8]
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Disposal Plan

Proper disposal of (2,4,6-Triisopropylphenyl)boronic acid and contaminated materials is
critical to ensure laboratory and environmental safety.

Waste Segregation and Collection

o Hazardous Waste: All waste containing (2,4,6-Triisopropylphenyl)boronic acid, including
unused product, contaminated consumables (e.g., gloves, weighing paper), and rinseate
from cleaning glassware, must be treated as hazardous waste.[11]

» Solid Waste: Collect solid waste in a clearly labeled, sealable container designated for
hazardous solid waste.[11]

» Liquid Waste: Collect liquid waste solutions in a separate, clearly labeled, and sealable
container for hazardous liquid waste.[11]

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the chemical
name.[10]

Storage and Disposal

o Storage: Store hazardous waste containers in a designated, well-ventilated, and secure area
away from incompatible materials.[11]

» Disposal: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.[11] Do not dispose of this chemical down the drain or in regular trash.[11]

Decontamination of Empty Containers

o Triple Rinse: In a chemical fume hood, rinse the empty container three times with a suitable
solvent (e.g., acetone or ethanol).[11]

o Collect Rinseate: The first rinseate must be collected and disposed of as hazardous waste.
[11] Subsequent rinseates may also need to be collected depending on local regulations.
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» Final Disposal: After thorough rinsing and air-drying in a well-ventilated area, deface the
original label. The clean container can then be disposed of according to your institution's

guidelines for glass or plastic recycling.[11]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of (2,4,6-
Triisopropylphenyl)boronic acid.
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Caption: Workflow for the safe handling of (2,4,6-Triisopropylphenyl)boronic acid.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b142132?utm_src=pdf-body-img
https://www.benchchem.com/product/b142132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Collection

Segregate as Hazardous Waste

Use Labeled, Sealable Containers

Separate Solid and Liquid Waste

Storage
Y

Store in Designated Area

l

Ensure Good Ventilation

Disposal

Contact EHS for Pickup

Do Not Use Drains or Trash

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (2,4,6-Triisopropylphenyl)boronic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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